Cuprous potassium cyanide

Specification

• CAS No.: 14264-30-3
• Molecular Formula: C3CuK2N3
• Molecular Weight: 219.79
• IUPAC Name: potassium;copper(1+);dicyanide
• Standard InChI: InChI=1S/2CN.Cu.K/c2*1-2;;/q2*-1;2*+1
• SMILES: [C-]#N.[C-]#N.[K+].[Cu+]

Introduction

Basic Information and Identification

Cuprous potassium cyanide, also known by several synonyms including potassium cuprocyanide and potassium dicyanocuprate(I), is a coordination complex of copper(I) and cyanide ions. The compound is formally identified by the CAS Registry Number 13682-73-0 and has the chemical formula KCu(CN)₂ or C₂CuKN₂. As a complex salt, it contains potassium and copper(I) ions coordinated with cyanide ligands.

The compound belongs to the broader family of metal cyanide complexes, which are known for their stability and distinctive chemical properties. Its systematic name according to chemical nomenclature is potassium bis(cyano-C)cuprate(1-). The structure represents an important example of coordination chemistry involving transition metals and cyanide ligands.

Physical and Chemical Properties

Cuprous potassium cyanide appears as a white crystalline solid or powder at room temperature. It possesses distinctive physical and chemical characteristics that influence its behavior in various applications and reactions.

Physical Properties

The key physical properties of cuprous potassium cyanide are summarized in Table 1.

Table 1: Physical Properties of Cuprous Potassium Cyanide

Property	Value
Physical state at 20°C	Solid
Color	White crystalline powder
Melting point	250-290°C
Density	2.38-4.0 g/cm³
Crystal structure	Monoclinic, prismatic
Molecular weight	154.67-154.68 g/mol

Chemical Properties

Cuprous potassium cyanide demonstrates several notable chemical properties:

• Solubility: The compound is practically insoluble in water but decomposes to copper(I) cyanide (CuCN) when treated with cold dilute sulfuric acid or when heated in water. It is soluble in dimethyl sulfoxide (DMSO).

• Composition: The elemental composition of cuprous potassium cyanide includes:

  • Copper (Cu): Minimum 41.0%

  • Potassium (K): Minimum 25.0%

  • Carbon (C): 15.53%

  • Nitrogen (N): 18.11%

• Stability: The compound demonstrates stability under normal conditions but can decompose under certain conditions to release cyanide, which is highly toxic.

• Reactivity: It forms part of complex equilibria in solution, particularly in cyanide-rich environments, where it can exist in various forms including Cu(CN)₂⁻, Cu(CN)₃²⁻, and Cu(CN)₄³⁻.

Synthesis and Preparation Methods

Several methods have been developed for the synthesis of cuprous potassium cyanide, with variations depending on the required purity and scale of production.

Laboratory Preparation

The most common laboratory method involves the evaporation of an aqueous solution containing copper(I) cyanide (CuCN) and potassium cyanide (KCN). This straightforward approach can be represented by the following chemical equation:

CuCN + KCN → KCu(CN)₂

This preparation was documented in analytical chemistry literature by Staritzky and Walker in 1956.

Alternative Synthesis Routes

An alternative preparation method involves the reaction between copper(II) compounds and cyanide ions, which proceeds through a reduction-complexation sequence. According to research on the reaction between copper(II) and cyanide ions, the formation of potassium cuprocyanide can occur via:

3 CN⁻ + Cu²⁺ → [Cu(CN)₃]²⁻ + ½(CN)₂

This reaction involves the simultaneous reduction of copper(II) to copper(I) and the formation of cuprocyanides, with cyanogen (CN)₂ as a byproduct.

Structure and Coordination Chemistry

Cuprous potassium cyanide represents an interesting case of coordination chemistry involving copper(I) ions and cyanide ligands.

Molecular Structure

The compound features copper(I) in a linear coordination environment with two cyanide ligands, forming the [Cu(CN)₂]⁻ complex anion. Potassium serves as the counter cation. The structure belongs to the monoclinic crystal system with prismatic crystal habit.

Complex Ion Equilibria

Research on cuprocyanide solutions has revealed that cuprous potassium cyanide exists in equilibrium with other copper-cyanide complexes. These equilibria can be represented by the following reactions:

Cu⁺ + 2CN⁻ ⇌ Cu(CN)₂⁻
Cu(CN)₂⁻ + CN⁻ ⇌ Cu(CN)₃²⁻
Cu(CN)₃²⁻ + CN⁻ ⇌ Cu(CN)₄³⁻

Studies using techniques such as potentiometric measurements have helped determine the association constants for these equilibria. The predominant species depends on the ratio of cyanide to copper, with Cu(CN)₄³⁻ being dominant at high cyanide concentrations.

Chemical Reactions and Behavior

Cuprous potassium cyanide participates in various chemical reactions that are significant for both its applications and safety considerations.

Decomposition Reactions

The compound decomposes when treated with cold dilute sulfuric acid or when heated in water, forming copper(I) cyanide:

KCu(CN)₂ + H₂SO₄ → CuCN + KCN + H₂SO₄ products

This decomposition behavior is important to consider in industrial applications and safety procedures.

Redox Behavior

As a copper(I) compound, cuprous potassium cyanide can participate in redox reactions. The Cu(I) state can be oxidized to Cu(II) or reduced to metallic copper (Cu⁰) under appropriate conditions.

Reactivity Profile

Cuprous potassium cyanide, like other inorganic cyanides containing heavy metals, exhibits specific reactivity patterns:

• It can demonstrate explosive instability under certain conditions.

• Fusion with metal chlorates, perchlorates, nitrates, or nitrites can cause violent explosions.

• The compound can release toxic, corrosive, or flammable gases when reacting with water or moist air.

Applications

The most significant commercial applications of cuprous potassium cyanide are in electroplating and metallurgical processes.

Electroplating

The primary industrial use of cuprous potassium cyanide is in electroplating copper and brass. The compound serves as a source of copper ions in cyanide-based electroplating baths, which offer several advantages over other copper plating systems:

• Better throwing power (ability to plate recessed areas)

• Superior adhesion to various substrate materials

• Production of fine-grained, ductile copper deposits

• Ability to plate directly onto zinc and other active metals

Other Applications

While electroplating remains the dominant application, cuprous potassium cyanide may also find use in:

• Chemical synthesis as a source of copper(I) ions

• Analytical chemistry procedures

• Specialized metallurgical processes

Research Studies and Findings

Scientific investigations into cuprous potassium cyanide have yielded important insights into its chemical behavior and properties.

Electrochemical Studies

Research by H.P. Rothbaum at the University of Liverpool examined the static potential of copper in cuprocyanide solutions at different temperatures. These studies confirmed the presence of various copper-cyanide complexes including Cu(CN)₂⁻, Cu(CN)₃²⁻, and Cu(CN)₄³⁻ and allowed the calculation of association constants for these complexes.

The experimental and calculated static potentials of copper in cuprocyanide solutions at 20°C are presented in Table 2, adapted from Rothbaum's research.

Table 2: Experimental and Calculated Static Potentials of Cu in Cuprocyanide Solutions at 20°C (Values on the hydrogen scale)

Cu:CN Ratio	Experimental Potential (V)			Calculated Potential (V)
	4M Cyanide	2M	1M	4M Cyanide	2M	1M
0.00	-1.37	-1.31	-1.26	-1.17	-	-
0.025	-	-1.37	-1.32	-1.27	-1.21	-
0.05	-1.33	-1.26	-1.22	-1.13	-1.34	-1.29
0.10	-1.31	-1.25	-	-	-	-

Source: Adapted from Rothbaum

Spectroscopic Investigations

Spectroscopic studies, particularly infrared absorption spectroscopy, have provided evidence for the existence of various copper-cyanide complexes in solution. These investigations have been crucial in establishing the coordination chemistry of copper cyanide compounds.

Reaction Mechanism Studies

Research on the reaction between copper(II) and cyanide ions has elucidated mechanisms involving the formation of potassium cuprocyanide:

3[Cu(CN)₃]²⁻ + 2 Cu²⁺ → 5[Cu(CN)₂]⁻ + (CN)₂

These studies demonstrate that the reaction involves both the reduction of copper(II) to copper(I) and the formation of cyanogen as a byproduct, with cuprocyanide complexes as intermediate species.